Cas no 653604-59-2 (Isoquinoline, 3,4-dihydro-1-(2-methylpropyl)-7-nitro-)

• Product Name: Isoquinoline, 3,4-dihydro-1-(2-methylpropyl)-7-nitro-
• CAS No: 653604-59-2
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 399618
• PubChem ID: 11148973
• Update Time: 2025-04-19

Isoquinoline, 3,4-dihydro-1-(2-methylpropyl)-7-nitro- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 3,4-dihydro-1-(2-methylpropyl)-7-nitro-
• 1-(2-methylpropyl)-7-nitro-3,4-dihydroisoquinoline
• 1-Isobutyl-7-nitro-3,4-dihydroisoquinoline
• 653604-59-2
• DTXSID50456957

• Inchi： 1S/C13H16N2O2/c1-9(2)7-13-12-8-11(15(16)17)4-3-10(12)5-6-14-13/h3-4,8-9H,5-7H2,1-2H3
• InChI Key： PZGPKBSKOXUJJR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2CCN=C(C=2C=1)CC(C)C)=O

Computed Properties

• Exact Mass: 232.12128
• Monoisotopic Mass: 232.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 55.5